Cas no 106981-58-2 (1-(2-Chloro-4-nitrophenyl)-1h-pyrrole)

1-(2-Chloro-4-nitrophenyl)-1H-pyrrole is a specialized heterocyclic compound featuring a chloronitrophenyl group attached to a pyrrole ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (nitro and chloro) and electron-donating (pyrrole) groups enhances its utility in cross-coupling reactions and other transformations. Its well-defined molecular architecture allows for precise modifications, facilitating the design of target molecules with tailored properties. The compound is typically handled under controlled conditions due to its sensitivity, ensuring consistent performance in synthetic applications.
1-(2-Chloro-4-nitrophenyl)-1h-pyrrole structure
106981-58-2 structure
Product Name:1-(2-Chloro-4-nitrophenyl)-1h-pyrrole
CAS No:106981-58-2
MF:C10H7ClN2O2
MW:222.627781152725
CID:3056048
PubChem ID:4715112
Update Time:2025-11-03

1-(2-Chloro-4-nitrophenyl)-1h-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloro-4-nitrophenyl)-1h-pyrrole
    • BBL020835
    • SCHEMBL10913298
    • AKOS001476501
    • 106981-58-2
    • STK893525
    • 1-(2-chloro-4-nitrophenyl)pyrrole
    • OVRSDSHINPCDDM-UHFFFAOYSA-N
    • 1H-Pyrrole, 1-(2-chloro-4-nitrophenyl)-
    • Inchi: 1S/C10H7ClN2O2/c11-9-7-8(13(14)15)3-4-10(9)12-5-1-2-6-12/h1-7H
    • InChI Key: OVRSDSHINPCDDM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C=CC=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.0196052Da
  • Monoisotopic Mass: 222.0196052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.8Ų

1-(2-Chloro-4-nitrophenyl)-1h-pyrrole Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C383088-100mg
1-(2-Chloro-4-nitrophenyl)-1H-pyrrole
106981-58-2
100mg
$ 70.00 2022-06-06
TRC
C383088-500mg
1-(2-Chloro-4-nitrophenyl)-1H-pyrrole
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500mg
$ 230.00 2022-06-06
TRC
C383088-1g
1-(2-Chloro-4-nitrophenyl)-1H-pyrrole
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1g
$ 340.00 2022-06-06

Additional information on 1-(2-Chloro-4-nitrophenyl)-1h-pyrrole

Comprehensive Overview of 1-(2-Chloro-4-nitrophenyl)-1H-pyrrole (CAS No. 106981-58-2): Properties, Applications, and Industry Insights

1-(2-Chloro-4-nitrophenyl)-1H-pyrrole (CAS No. 106981-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrole ring with a chloro-nitrophenyl moiety, offering versatile reactivity for synthetic applications. Researchers frequently search for "synthesis of 1-(2-Chloro-4-nitrophenyl)-1H-pyrrole" or "CAS 106981-58-2 applications," reflecting its relevance in drug discovery and material science.

The compound’s nitro group and chloro substituent make it a valuable intermediate in the development of heterocyclic derivatives. Recent studies highlight its role in designing antimicrobial agents and photoactive materials, aligning with trends in sustainable chemistry. Queries like "1-(2-Chloro-4-nitrophenyl)-1H-pyrrole solubility" or "thermal stability of CAS 106981-58-2" indicate user interest in its physicochemical properties for industrial optimization.

From an SEO perspective, terms such as "buy 1-(2-Chloro-4-nitrophenyl)-1H-pyrrole" or "106981-58-2 supplier" are frequently searched, underscoring commercial demand. Analytical techniques like HPLC and NMR are critical for quality control, as emphasized by laboratory-focused queries. The compound’s compatibility with green chemistry principles also resonates with eco-conscious research trends.

Innovations in catalysis and molecular docking studies further elevate the importance of this compound. Its electron-withdrawing groups facilitate reactions in cross-coupling processes, a hotspot in modern organic synthesis. Users often seek "1-(2-Chloro-4-nitrophenyl)-1H-pyrrole safety data" or "handling precautions," reflecting a balanced focus on utility and operational safety.

In conclusion, 1-(2-Chloro-4-nitrophenyl)-1H-pyrrole (CAS No. 106981-58-2) exemplifies the intersection of structural ingenuity and practical utility. Its adaptability to high-throughput screening and bioconjugation positions it as a cornerstone in advancing interdisciplinary research, meeting both academic and industrial needs.

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